2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide

• IUPAC Name: 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C9H14ClN3O/c1-7(2)5-13-6-8(4-11-13)12-9(14)3-10/h4,6-7H,3,5H2,1-2H3,(H,12,14)
• InChI Key: JFRNFYKXPVJFEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C=N1)NC(=O)CCl
• Molecular Formula: C9H14ClN3O
• Molecular Weight: 215.68 g/mol

Description

2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. This inhibition can lead to a reduction in the growth of cancer cells, making it a promising target for cancer therapy.
Biochemical and Physiological Effects:
In addition to its potential as a cancer treatment, 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide has been shown to have a variety of other biochemical and physiological effects. These include the ability to modulate the activity of certain neurotransmitters in the brain, as well as the ability to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide in lab experiments is its ability to selectively target certain enzymes and neurotransmitters, making it a valuable tool for studying their function in vitro. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide. One promising area of research involves the development of new cancer therapies based on this compound, either alone or in combination with other drugs. Other potential areas of research include the development of new treatments for neurological disorders and the study of the compound's effects on inflammation and oxidative stress. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide involves the reaction of 2-chloroacetyl chloride with 1-(2-methylpropyl)pyrazole-4-amine. This reaction is typically carried out in the presence of a base such as triethylamine or pyridine, and the resulting product is purified through a series of recrystallization steps.

Scientific Research Applications

2-chloro-N-[1-(2-methylpropyl)pyrazol-4-yl]acetamide has been used in a variety of scientific research applications. One of the most promising areas of research involves the compound's potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound is able to inhibit the growth of cancer cells in vitro, and further research is currently underway to explore its potential as a cancer treatment in vivo.